Cas no 1805986-64-4 (2-Amino-3-cyano-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine)

• Product Name: 2-Amino-3-cyano-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine
• CAS No: 1805986-64-4
• MF: C₈H₄F₅N₃O
• MW: 253.128878593445
• CID: 4910954
• Update Time: 2025-07-22

2-Amino-3-cyano-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-cyano-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H4F5N3O/c9-5(10)4-1-3(2-14)6(15)16-7(4)17-8(11,12)13/h1,5H,(H2,15,16)
• InChI Key： PEXPOCOXNWLAOC-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C#N)=C(N)N=C1OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 312
• XLogP3: 2.9
• Topological Polar Surface Area: 71.9

Additional information on 2-Amino-3-cyano-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine

Introduction to 2-Amino-3-cyano-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine (CAS No. 1805986-64-4)

2-Amino-3-cyano-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine, identified by its CAS number 1805986-64-4, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in drug development. The structural features of this molecule, particularly its amino, cyano, difluoromethyl, and trifluoromethoxy substituents, contribute to its unique chemical properties and potential applications in synthetic chemistry and therapeutic interventions.

The molecular structure of 2-Amino-3-cyano-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine exhibits a combination of electron-withdrawing and electron-donating groups that can influence its reactivity and interactions with biological targets. The presence of the cyano group at the 3-position introduces a strong electron-withdrawing effect, which can modulate the electronic properties of the pyridine ring. In contrast, the amino group at the 2-position serves as a nucleophilic center, enabling various functionalization strategies. The difluoromethyl and trifluoromethoxy groups at the 5- and 6-positions, respectively, further enhance the compound's complexity and potential pharmacological effects.

In recent years, there has been growing interest in pyridine derivatives as scaffolds for developing novel therapeutic agents. The unique substitution pattern of 2-Amino-3-cyano-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine makes it an attractive candidate for further exploration in drug discovery. Specifically, the combination of fluorinated groups has been shown to improve metabolic stability, binding affinity, and oral bioavailability of small-molecule drugs. This has led to extensive research into fluorinated pyridines as key components in medicinal chemistry.

One of the most compelling aspects of this compound is its potential role in developing inhibitors targeting enzyme systems involved in cancer metabolism. Recent studies have highlighted the importance of fluorinated pyridines in creating selective inhibitors that disrupt key metabolic pathways such as glycolysis and glutaminolysis. For instance, derivatives of pyridine with similar substitution patterns have been investigated for their ability to modulate enzymes like hexokinase and glutaminase, which are overexpressed in many cancer cells. The cyano group in 2-Amino-3-cyano-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine may also contribute to its inhibitory activity by forming hydrogen bonds or participating in coordination interactions with target proteins.

Moreover, the compound's structure suggests potential applications in antimicrobial and antiviral therapies. The electron-rich nature of the amino group combined with the electron-withdrawing effects of the cyano and fluorinated groups can create a versatile platform for designing molecules that interact with bacterial or viral enzymes. Preliminary computational studies have indicated that such pyridine derivatives may disrupt essential biological processes in pathogens by interfering with key enzymes or binding to nucleic acids. These findings underscore the importance of 2-Amino-3-cyano-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine as a lead compound for further pharmacological investigations.

The synthesis of 2-Amino-3-cyano-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine presents both challenges and opportunities for synthetic chemists. The introduction of multiple fluorinated groups requires precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have been employed to construct the desired framework efficiently. Additionally, modern techniques like flow chemistry offer advantages in terms of scalability and reproducibility, making them valuable tools for producing complex heterocyclic compounds like this one.

In conclusion, 2-Amino-3-cyano-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine (CAS No. 1805986-64-4) represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential biological activities. Its role in developing novel therapeutic agents targeting cancer metabolism, antimicrobial infections, and other diseases makes it a subject of considerable interest among researchers. As synthetic methodologies continue to evolve, the accessibility of such complex molecules will likely increase, paving the way for innovative drug discovery efforts.